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Compound of Interest |

Compound Name: 1-(4-Decylphenyl)ethanone
CAS No.: 37593-06-9
Cat. No.: B1596066
Get Quote
. J

Understanding the "why" is crucial for fostering a robust safety culture. 1-(4-
Decylphenyl)ethanone possesses a chemical structure—a long alkyl (decyl) chain attached to
a phenyl ethanone group—that suggests several potential hazards. Aromatic ketones can act
as skin, eye, and respiratory irritants.[1] Furthermore, similar compounds are classified as
combustible liquids, meaning they can ignite when exposed to a heat source.[2] The long alky!
chain also implies low water solubility, suggesting that improper disposal could lead to
persistent environmental contamination.

Therefore, the core directive is to treat 1-(4-Decylphenyl)ethanone as a regulated hazardous
waste. Under no circumstances should it be disposed of down the drain or in standard
municipal trash.[3][4] Such actions can lead to environmental damage and place personnel at
risk.[5]

Quantitative Data Summary

While specific experimental data for 1-(4-Decylphenyl)ethanone is limited, the table below
includes information for a structurally related compound, 1-(4-Ethylphenyl)ethanone, to provide
a contextual understanding of potential hazards.
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Property

Value for 1-(4-
Ethylphenyl)ethanone

Source

CAS Number

937-30-4

[6]

GHS Hazard Statement

H227: Combustible liquid

[2]

NFPA Health Hazard

1: Can cause significant

irritation

[2]

NFPA Fire Hazard

2: Must be moderately heated

before ignition

[2]

NFPA Reactivity

0: Normally stable

[2]

Disposal Precaution

P501: Dispose of
contents/container to an

approved waste disposal plant

[2]

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that each step logically

follows from a safety and compliance perspective.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE. The

principle here is to create a barrier between you and the potential hazard.

o Eye Protection: Wear chemical safety goggles or a face shield approved under government
standards such as OSHA's 29 CFR 1910.133 or European Standard EN166.[7][8]

o Hand Protection: Use chemically resistant gloves. Inspect them for any signs of degradation

or perforation before use.

o Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

[7]

Step 2: Waste Segregation and Collection
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The primary causality for waste segregation is the prevention of unintended and potentially

dangerous chemical reactions.[9]

Designate a Container: Use a dedicated, chemically compatible, and sealable container for
collecting 1-(4-Decylphenyl)ethanone waste. Plastic containers are often preferred for their
durability.[10]

Collect Waste:

o Unused Product: Collect any pure, unused 1-(4-Decylphenyl)ethanone directly into the
designated hazardous waste container.

o Contaminated Materials: Any items contaminated with the chemical, such as pipette tips,
gloves, or absorbent pads used for spills, must also be placed in the hazardous waste
container.[11]

Do Not Mix: Never mix this waste stream with other chemical wastes unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[9] Keep
solids and liquids in separate waste containers.[9]

Step 3: Container Labeling

Clear and accurate labeling is a critical control for preventing accidental misuse and ensuring

proper handling by waste management personnel.[3] The container must be clearly labeled
with:

The words "Hazardous Waste"
The full chemical name: "1-(4-Decylphenyl)ethanone”
A clear description of the associated hazards (e.g., "Combustible,” "Irritant")

The accumulation start date

Step 4: Storage

Proper storage minimizes risks of spills, fires, and exposure.
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o Designated Area: Store the sealed waste container in a designated Satellite Accumulation
Area within or near the laboratory.[10]

o Safe Conditions: The storage area should be cool, dry, and well-ventilated, away from heat
sources, open flames, or sparks.[2][3]

» Secure Containment: Ensure the container is tightly sealed to prevent the release of vapors
and is stored in a location with secondary containment (like a spill tray) to manage potential
leaks.[3][9]

Step 5: Final Disposal Pathway

The final disposal must be handled by trained professionals in compliance with all regulations.

o Contact EHS: Arrange for the collection of the hazardous waste through your institution's
EHS department or a licensed hazardous waste disposal contractor.[10]

o Documentation: Follow all institutional procedures for waste handover, which may include
completing a manifest or tracking form. This is part of the "cradle-to-grave" management
approach required by regulations like the Resource Conservation and Recovery Act (RCRA).
[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 1-(4-Decylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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